Cas no 221538-07-4 (tert-Butyl 5-Bromo-2-methylphenylcarbamate)

• Product Name: tert-Butyl 5-Bromo-2-methylphenylcarbamate
• CAS No: 221538-07-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• MDL: MFCD11504830
• CID: 850901
• PubChem ID: 10779535
• Update Time: 2025-04-19

tert-Butyl 5-Bromo-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromo-2-methylphenyl)carbamate
• t-Butyl5-bromo-2-methylphenylcarbamate
• 2-BOC-AMINO-4-BROMOTOLUENE
• tert-butyl 5-bromo-2-methylphenylcarbamate
• (5-Bromo-2-methyl-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-(5-bromo-2-methylphenyl)carbamate
• WIA53807
• BNVTXJGOUMSADR-UHFFFAOYSA-N
• BS-24967
• Z1258794795
• T-BUTYL 5-BROMO-2-METHYLPHENYLCARBAMATE
• CS-0193486
• 221538-07-4
• SB35527
• MFCD11504830
• SCHEMBL456674
• SY162906
• N-Boc-5-bromo-2-methylaniline, 97%
• tert-Butyl(5-bromo-2-methylphenyl)carbamate
• 1-(Boc-amino)-5-bromo-2-methylbenzene
• AKOS014476073
• N-Boc-5-bromo-2-methylaniline
• 5-Bromo-N-Boc-2-methylaniline
• DTXSID50444834
• DB-371732
• EN300-191680
• E85978
• tert-Butyl 5-Bromo-2-methylphenylcarbamate

• MDL： MFCD11504830
• Inchi： 1S/C12H16BrNO2/c1-8-5-6-9(13)7-10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： BNVTXJGOUMSADR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.03600
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 4.17750

tert-Butyl 5-Bromo-2-methylphenylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)